4-ethoxy-N-(2-furylmethyl)-2,3-dimethylbenzenesulfonamide

• IUPAC Name: 4-ethoxy-N-(furan-2-ylmethyl)-2,3-dimethylbenzenesulfonamide
• InChI: InChI=1S/C15H19NO4S/c1-4-19-14-7-8-15(12(3)11(14)2)21(17,18)16-10-13-6-5-9-20-13/h5-9,16H,4,10H2,1-3H3
• InChI Key: HOQILRHNHURHDD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=C(C=C1)S(=O)(=O)NCC2=CC=CO2)C)C
• Molecular Formula: C15H19NO4S
• Molecular Weight: 309.4 g/mol

Description

4-ethoxy-N-(2-furylmethyl)-2,3-dimethylbenzenesulfonamide, also known as Furosemide, is a sulfonamide diuretic drug that is widely used in the treatment of hypertension and edema. Furosemide is a potent loop diuretic that works by blocking the Na+/K+/2Cl- cotransporter in the thick ascending limb of the loop of Henle in the kidney. This results in the excretion of excess salt and water from the body, leading to a decrease in blood pressure and edema.

Mechanism of Action

4-ethoxy-N-(2-furylmethyl)-2,3-dimethylbenzenesulfonamide works by inhibiting the Na+/K+/2Cl- cotransporter in the thick ascending limb of the loop of Henle in the kidney. This leads to a decrease in the reabsorption of sodium, chloride, and potassium ions, resulting in increased excretion of these ions in the urine. This also leads to a decrease in the osmotic gradient in the kidney, which reduces the reabsorption of water and leads to increased urine output.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce plasma volume, decrease cardiac output, and decrease peripheral resistance. This compound has also been shown to increase the excretion of calcium, magnesium, and bicarbonate ions in the urine. Additionally, furosemide has been shown to have anti-inflammatory effects, which may contribute to its therapeutic effects in certain conditions.

Advantages and Limitations for Lab Experiments

4-ethoxy-N-(2-furylmethyl)-2,3-dimethylbenzenesulfonamide has several advantages for use in laboratory experiments. It is a well-characterized drug with a known mechanism of action, making it a useful tool for investigating the role of the loop of Henle in kidney function. This compound is also relatively inexpensive and widely available, making it accessible to researchers. However, furosemide has some limitations for use in laboratory experiments. It is a potent diuretic, which can lead to dehydration and electrolyte imbalances in animal models. Additionally, furosemide has been shown to have off-target effects on other ion transporters, which can complicate interpretation of experimental results.

Future Directions

There are several future directions for research on furosemide. One area of interest is the development of new formulations of furosemide that improve its bioavailability and reduce its potential for adverse effects. Another area of interest is the investigation of furosemide's potential effects on other ion transporters and signaling pathways. Finally, there is ongoing research into the potential use of furosemide in the treatment of other conditions, such as pulmonary hypertension and acute kidney injury.

Synthesis Methods

4-ethoxy-N-(2-furylmethyl)-2,3-dimethylbenzenesulfonamide is synthesized by reacting 2,3-dimethyl-4-aminobenzenesulfonamide with furfuryl chloride in the presence of a base such as sodium hydroxide. The resulting product is then treated with ethyl iodide to yield this compound.

Scientific Research Applications

4-ethoxy-N-(2-furylmethyl)-2,3-dimethylbenzenesulfonamide has been extensively studied for its therapeutic effects on hypertension and edema. It has also been investigated for its potential use in the treatment of other conditions such as congestive heart failure, renal failure, and liver cirrhosis. This compound has been shown to be effective in reducing blood pressure and edema in both animal and human studies.